Cas no 1343850-82-7 (ethyl 2-(2,5-difluorophenyl)-2,2-difluoroacetate)

• Product Name: ethyl 2-(2,5-difluorophenyl)-2,2-difluoroacetate
• CAS No: 1343850-82-7
• MF: C₁₀H₈F₄O₂
• MW: 236.16
• CID: 5012556
• PubChem ID: 62801923
• Update Time: 2025-05-26

ethyl 2-(2,5-difluorophenyl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2,5-difluorophenyl)(difluoro)acetate
• 1343850-82-7
• AKOS012096915
• MFCD17223827
• G73725
• ethyl 2-(2,5-difluorophenyl)-2,2-difluoroacetate

• Inchi： InChI=1S/C10H8F4O2/c1-2-16-9(15)10(13,14)7-5-6(11)3-4-8(7)12/h3-5H,2H2,1H3
• InChI Key： VQHNGHVNEMFEGR-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C1=C(C=CC(=C1)F)F)(F)F

Computed Properties

• Exact Mass: 236.04604214g/mol
• Monoisotopic Mass: 236.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl 2-(2,5-difluorophenyl)-2,2-difluoroacetate

Ethyl 2-(2,5-Difluorophenyl)-2,2-Difluoroacetate (CAS No. 1343850-82-7): An Overview of a Versatile Fluorinated Compound

Ethyl 2-(2,5-difluorophenyl)-2,2-difluoroacetate (CAS No. 1343850-82-7) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its difluoromethyl and difluorophenyl groups, which confer it with distinct chemical and physical properties.

The difluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, making it a valuable functional group in drug design. The presence of this group in ethyl 2-(2,5-difluorophenyl)-2,2-difluoroacetate can significantly influence its pharmacokinetic profile, potentially leading to improved drug efficacy and reduced side effects. Recent studies have shown that compounds containing the difluoromethyl group exhibit enhanced biological activity and reduced susceptibility to metabolic degradation.

The difluorophenyl group, on the other hand, contributes to the compound's electronic and steric properties. Fluorine atoms are highly electronegative and can modulate the electronic distribution within the molecule, affecting its reactivity and stability. This makes ethyl 2-(2,5-difluorophenyl)-2,2-difluoroacetate a promising candidate for use in the synthesis of advanced materials and pharmaceutical intermediates.

In the pharmaceutical industry, ethyl 2-(2,5-difluorophenyl)-2,2-difluoroacetate has been explored as a key intermediate in the synthesis of various drugs. Its unique structure allows it to serve as a building block for the development of novel therapeutic agents with improved pharmacological profiles. For instance, recent research has focused on the use of this compound in the synthesis of anti-cancer drugs and antiviral agents. The ability to fine-tune the properties of these drugs through the incorporation of fluorinated groups has opened new avenues for drug discovery and development.

Beyond pharmaceutical applications, ethyl 2-(2,5-difluorophenyl)-2,2-difluoroacetate has also found utility in materials science. The presence of fluorine atoms can enhance the thermal stability and chemical resistance of polymers and coatings. This makes it an attractive candidate for use in the development of high-performance materials for various industrial applications. Recent studies have demonstrated that compounds containing difluoromethyl and difluorophenyl groups exhibit excellent thermal stability and resistance to harsh environmental conditions.

In terms of chemical synthesis, ethyl 2-(2,5-difluorophenyl)-2,2-difluoroacetate can be synthesized through a series of well-established reactions. One common approach involves the reaction of ethyl bromoacetate with a difluorobenzene derivative in the presence of a suitable base. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. The synthetic route can be further optimized to improve efficiency and reduce environmental impact.

The safety profile of ethyl 2-(2,5-difluorophenyl)-2,2-difluoroacetate is an important consideration in its use and handling. While it is not classified as a hazardous material or controlled substance, appropriate safety measures should be taken during its synthesis and application to ensure worker safety and environmental protection. This includes proper storage conditions, use of personal protective equipment (PPE), and adherence to good laboratory practices (GLP).

In conclusion, ethyl 2-(2,5-difluorophenyl)-2,2-difluoroacetate (CAS No. 1343850-82-7) is a versatile fluorinated compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure confers it with valuable properties that make it an attractive candidate for further research and development. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.